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Introduction
Pyraoxystrobin is a broad-spectrum fungicide belonging to the strobilurin class. Its mode of

action involves the inhibition of mitochondrial respiration in fungi by blocking the cytochrome

bc1 complex, which ultimately disrupts energy production and leads to fungal cell death.[1] This

fungicide has demonstrated efficacy against a wide range of plant pathogenic fungi, including

those causing significant diseases in vegetable crops such as downy mildew, powdery mildew,

early blight, and late blight.[2][3]

These application notes provide a comprehensive protocol for designing and conducting field

trials to evaluate the efficacy of pyraoxystrobin on vegetable crops. The detailed

methodologies, data presentation formats, and visualizations are intended to guide researchers

in generating robust and reliable data for regulatory submissions and product development.
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Caption: Pyraoxystrobin's mode of action in fungal cells.

Experimental Protocols
Field Trial Design
A randomized complete block design (RCBD) is the most appropriate experimental design for

this type of study to minimize the effects of field variability.[4]

Treatments:

Untreated Control (UTC): Plants receive no fungicide application. This is crucial for

assessing disease pressure.[5]

Pyraoxystrobin: Applied at various rates to determine the optimal dosage. A typical

application rate for pyraoxystrobin on cucumbers for downy mildew is 80-100 g active

ingredient per hectare.[6] Application rates for other vegetables and diseases should be

determined based on preliminary studies or existing literature.

Reference Product: A commercially available fungicide with proven efficacy against the

target disease should be included for comparison.

Replication: Each treatment should be replicated a minimum of four times.[5]

Plot Size: The size of individual plots will depend on the specific vegetable crop. For row

crops like tomatoes or cucumbers, plots should be at least 3-5 meters long and 2-3 rows

wide.[7]
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Randomization: Treatments within each block must be randomly assigned to plots.[8]

Trial Establishment and Maintenance
Site Selection: Choose a uniform field with a history of the target disease.[5]

Crop Husbandry: Follow standard agricultural practices for the specific vegetable crop

regarding planting, fertilization, irrigation, and pest control (for non-target pests).

Inoculation: If natural disease pressure is low, artificial inoculation with the target pathogen

may be necessary to ensure a valid trial.[9]

Fungicide Application
Timing: The first application should be preventative, applied before the onset of disease

symptoms, or at the very early stages of disease development.[3] Subsequent applications

should be made at intervals of 7-14 days, depending on the disease pressure and the

product's residual activity.[5]

Application Method: Fungicides should be applied using a calibrated sprayer to ensure

uniform coverage of the plant foliage. For backpack sprayer applications, a typical spray

volume is 400-600 liters per hectare.[5]

Data Collection
Data should be collected from the central rows of each plot to avoid edge effects. The following

parameters should be assessed:

Disease Incidence (%): The percentage of plants in each plot showing symptoms of the

disease.

Disease Severity: The extent of disease on the affected plants, rated using a standardized

disease assessment scale. Assessments should be conducted periodically (e.g., every 7-10

days) throughout the trial.

Phytotoxicity: Any adverse effects of the treatments on the plants, such as stunting,

chlorosis, or necrosis, should be recorded using a phytotoxicity rating scale.[10][11]
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Yield: At the end of the trial, the marketable and total yield from each plot should be

harvested and weighed.

Statistical Analysis
The collected data should be subjected to Analysis of Variance (ANOVA) to determine if there

are significant differences between the treatments.[12] Mean separation tests, such as Fisher's

Least Significant Difference (LSD), can be used to compare the efficacy of the different

treatments.[12]
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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